Cas no 587-03-1 (3-Methylbenzyl alcohol)

3-Methylbenzyl alcohol (CAS 587-03-1) is an aromatic alcohol with the molecular formula C₈H₁₀O. It is a clear, colorless to pale yellow liquid with a mild, floral odor. This compound is commonly used as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and agrochemicals. Its benzylic hydroxyl group makes it a versatile building block for further functionalization, such as esterification or oxidation. The methyl substitution on the benzene ring enhances its stability and influences reactivity in electrophilic aromatic substitution reactions. 3-Methylbenzyl alcohol is soluble in organic solvents but exhibits limited solubility in water, making it suitable for non-aqueous applications. Proper handling requires standard safety precautions for aromatic alcohols.
3-Methylbenzyl alcohol structure
3-Methylbenzyl alcohol structure
Product name:3-Methylbenzyl alcohol
CAS No:587-03-1
MF:C8H10O
MW:122.164402484894
MDL:MFCD00004646
CID:38542
PubChem ID:11476

3-Methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3-Methylbenzyl alcohol
    • Methylbenzylalcohol
    • (3-methylphenyl)methanol
    • m-Methylbenzylalcohol
    • α-Hydroxy-m-xylene
    • Benzylalcohol, m-methyl- (8CI)
    • 3-Methylbenzenemethanol
    • NSC 9397
    • m-Tolualcohol
    • m-Tolylmethanol
    • m-Methylbenzyl alcohol
    • Alpha-Hydroxy-m-Xylene
    • m-Tolyl carbinol
    • Benzenemethanol, 3-methyl-
    • 3-methylbenzylalcohol
    • m-Methyl benzyl alcohol
    • 3-methyl-benzenemethanol
    • TTG38P37U6
    • JJCKHVUTVOPLBV-UHFFFAOYSA-N
    • 3-Tolylcarbinol
    • m-TOLYLCARBINOL
    • 3-methylphenylmethanol
    • Benzenemethanol,3-methyl-
    • bmse000540
    • (3-
    • ghl.PD_Mitscher_leg0.163
    • SCHEMBL10735
    • AKOS000249532
    • NSC-9397
    • NS00034003
    • M1124
    • FT-0616136
    • UNII-TTG38P37U6
    • Q27290322
    • 3-methyl-benzyl alcohol
    • 3-Methylbenzyl alcohol, 98%
    • CS-0204774
    • BENZYL ALCOHOL, M-METHYL-
    • SY049022
    • C07216
    • EN300-309269
    • 587-03-1
    • CHEBI:27995
    • H10820
    • (3-Methylphenyl)methanol #
    • BENZENEMETHANOL, 3-METHYL
    • AI3-21575
    • DTXSID4039497
    • MFCD00004646
    • MECLIZINE HYDROCHLORIDE IMPURITY, 3-METHYLBENZYL ALCOHOL- [USP IMPURITY]
    • EINECS 209-595-3
    • AMY30365
    • InChI=1/C8H10O/c1-7-3-2-4-8(5-7)6-9/h2-5,9H,6H2,1H
    • A831983
    • ?3-Methylbenzyl alcohol
    • AS-57708
    • NSC9397
    • DB-072514
    • 3-MBA
    • MECLIZINE HYDROCHLORIDE IMPURITY, 3-METHYLBENZYL ALCOHOL-(USP IMPURITY)
    • DTXCID2019497
    • FM76529
    • 209-595-3
    • Benzenemethanol, 3methyl
    • MECLIZINE HYDROCHLORIDE IMPURITY, 3-METHYLBENZYL ALCOHOL-[USP IMPURITY]
    • MDL： MFCD00004646
    • Inchi： 1S/C8H10O/c1-7-3-2-4-8(5-7)6-9/h2-5,9H,6H2,1H3
    • InChI Key： JJCKHVUTVOPLBV-UHFFFAOYSA-N
    • SMILES： O([H])C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]
    • BRN： 2324516

Computed Properties

  • Exact Mass: 122.07300
  • Monoisotopic Mass: 122.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Transparent colorless liquid
  • Density: 1.015 g/mL at 25 °C(lit.)
  • Boiling Point: 217°C
  • Flash Point: Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
  • Refractive Index: n20/D 1.534(lit.)
  • PSA: 20.23000
  • LogP: 1.48730

3-Methylbenzyl alcohol Security Information

3-Methylbenzyl alcohol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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AS-57708-100G
(3-methylphenyl)methanol
 587-03-1 >97%
100g
 £197.00 2025-02-08
Chemenu
CM343650-500g
3-Methylbenzyl alcohol
 587-03-1 95%+
500g
 $429 2022-06-10
Chemenu
CM343650-100g
3-Methylbenzyl alcohol
 587-03-1 95%+
100g
 $143 2022-06-10
Enamine
EN300-309269-10.0g
(3-methylphenyl)methanol
 587-03-1 95%
10.0g
 $33.0 2023-02-25
Enamine
EN300-309269-100.0g
(3-methylphenyl)methanol
 587-03-1 95%
100.0g
 $138.0 2023-02-25
Chemenu
CM343650-25g
3-Methylbenzyl alcohol
 587-03-1 95%+
25g
 $58 2022-06-10
Key Organics Ltd
AS-57708-1MG
(3-methylphenyl)methanol
 587-03-1 >97%
1mg
 £37.00 2025-02-08
Key Organics Ltd
AS-57708-10MG
(3-methylphenyl)methanol
 587-03-1 >97%
10mg
 £63.00 2025-02-08
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sc-231853-5g
3-Methylbenzyl alcohol,
 587-03-1
5g
 ￥226.00 2023-09-05
Alichem
A019138876-500g
m-Tolylmethanol
 587-03-1 97%
500g
 $426.30 2023-09-01

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